Cas no 1227515-40-3 (2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol)

• Product Name: 2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol
• CAS No: 1227515-40-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 4914377
• Update Time: 2025-06-09

2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol

• Inchi： 1S/C11H10N2O2/c14-7-10-4-9(6-13-11(10)15)8-2-1-3-12-5-8/h1-6,14H,7H2,(H,13,15)
• InChI Key： UHHGZLCIGFKIEP-UHFFFAOYSA-N
• SMILES： OCC1C(NC=C(C2C=NC=CC=2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0
• Topological Polar Surface Area: 62.2

Additional information on 2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol

Comprehensive Overview of 2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol (CAS No. 1227515-40-3)

2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol (CAS No. 1227515-40-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This compound, featuring a pyridine backbone with hydroxyl and hydroxymethyl functional groups, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₁₁H₁₀N₂O₂, highlights its potential for applications in drug discovery, catalysis, and advanced materials.

Researchers are increasingly exploring 2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol for its role in designing small-molecule inhibitors and metal-organic frameworks (MOFs). The compound’s ability to coordinate with transition metals makes it valuable in developing catalysts for green chemistry applications. Recent studies have also investigated its potential in fluorescence probes, leveraging its pyridine moiety for sensing applications in biological systems.

One of the trending topics in the scientific community is the search for sustainable synthetic routes. 2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol aligns with this demand, as researchers optimize its synthesis using microwave-assisted reactions or biocatalytic methods. These approaches reduce energy consumption and waste, addressing the growing emphasis on green chemistry principles.

In the pharmaceutical sector, this compound is being studied for its potential as a pharmacophore in kinase inhibitors, particularly for targeting cancer-related pathways. Its hydroxyl and hydroxymethyl groups enable hydrogen bonding interactions, which are critical for binding to protein targets. This has led to its inclusion in high-throughput screening libraries for drug discovery programs.

Another area of interest is the compound’s utility in material science. Its aromatic and heterocyclic structure makes it a candidate for designing organic semiconductors and luminescent materials. With the rise of flexible electronics and OLED technologies, 2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol is being explored for its electron-transport properties and thermal stability.

Frequently asked questions about this compound include: How is 2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol synthesized? and What are its applications in medicinal chemistry? These queries reflect the compound’s relevance in both academic and industrial settings. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize its purity and structure.

In summary, 2-Hydroxy-5-(pyridin-3-yl)pyridine-3-methanol (CAS No. 1227515-40-3) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and advanced materials. Its structural features and functional groups make it a valuable building block for innovative research, aligning with current trends in sustainability and technology-driven solutions.